Cas no 72648-91-0 (2,4-Nonadien-1-ol, acetate, (E,E)-)

• Product name: 2,4-Nonadien-1-ol, acetate, (E,E)-
• CAS No: 72648-91-0
• MF: C₁₁H₁₈O₂
• MW: 200.2747
• CID: 543605
• PubChem ID: 71404374

2,4-Nonadien-1-ol, acetate, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Nonadien-1-ol, acetate, (E,E)-
• acetic acid,nona-2,4-dien-1-ol
• DTXSID10825226
• 72648-91-0
• Acetic acid--nona-2,4-dien-1-ol (1/1)

• Inchi： InChI=1S/C11H18O2/c1-3-4-5-6-7-8-9-10-13-11(2)12/h6-9H,3-5,10H2,1-2H3/b7-6+,9-8+
• InChI Key： CAJIYCRBKIMXPV-BLHCBFLLSA-N
• SMILES： CCCC\C=C\C=C\COC(C)=O

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53